Cas no 2828444-03-5 ((3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid)

(3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid structure

2828444-03-5 structure

Product Name:(3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid

CAS No:2828444-03-5

MF:C₈H₇BClFO₄

MW:232.40

CID:5141444

PubChem ID:163201415

Update Time:2024-11-08

(3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (3-chloro-4-fluoro-5-methoxycarbonylphenyl)boronic acid
- 3-chloro-4-fluoro-5-(methoxycarbonyl)phenylboronic acid
- 2828444-03-5
- (3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid
- F75531
- Inchi： 1S/C8H7BClFO4/c1-15-8(12)5-2-4(9(13)14)3-6(10)7(5)11/h2-3,13-14H,1H3
- InChI Key： XOPYIVVCIARSRE-UHFFFAOYSA-N
- SMILES： C1C(Cl)=C(C(=CC=1B(O)O)C(OC)=O)F

Computed Properties

Exact Mass: 232.0109947g/mol
Monoisotopic Mass: 232.0109947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8Å²

(3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P024HA1-100mg	(3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid	2828444-03-5	95+%	100mg	$32.00	2024-05-07
1PlusChem	1P024HA1-250mg	(3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid	2828444-03-5	95+%	250mg	$52.00	2024-05-07
1PlusChem	1P024HA1-1g	(3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid	2828444-03-5	95+%	1g	$140.00	2024-05-07

(3-Chloro-4-fluoro-5-(methoxycarbonyl)phenyl)boronic acid Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

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